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Compound of Interest

Compound Name: 6-Bromo-2-chloro-3-methylphenol

Cat. No.: B596084

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Bromo-2-chloro-3-
methylphenol, including its chemical identity, physicochemical properties, and available
technical data. This document is intended to serve as a valuable resource for professionals in
research and development.

Chemical Identity and Nomenclature

The compound with the systematic name 6-Bromo-2-chloro-3-methylphenol is a halogenated
and methylated phenol.

IUPAC Name: 6-Bromo-2-chloro-3-methylphenol[1]

Synonyms: While specific synonyms for 6-Bromo-2-chloro-3-methylphenol are not widely
documented, related isomers and derivatives are known. It is crucial to distinguish this
compound from its isomers, such as 2-Bromo-4-chloro-6-methylphenol and 4-Bromo-2-chloro-
3-methylphenol, as their properties and reactivity can differ significantly.

CAS Number: 1226808-67-8[2][3][4]

Physicochemical Properties

A comprehensive set of experimentally determined physical and chemical properties for 6-
Bromo-2-chloro-3-methylphenol is not readily available in public literature. However, based
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on its chemical structure, certain properties can be predicted or are available from chemical

suppliers.
Property Value Source
Molecular Formula C7HeBrCIO PubChem[1]
Molecular Weight 221.48 g/mol PubChem[1]
White to off-white solid
Appearance ) -
(predicted)
Melting Point Not available -
Boiling Point Not available -
Sparingly soluble in water
(predicted), soluble in organic
Solubility solvents like ethanol, acetone, -
and dichloromethane
(predicted)
pKa Not available -

Experimental Protocols

Detailed experimental protocols for the specific synthesis of 6-Bromo-2-chloro-3-
methylphenol are not extensively published in peer-reviewed journals. However, general
synthetic strategies for halogenated phenols can be inferred from related literature. The
synthesis would likely involve the selective bromination and chlorination of 3-methylphenol (m-
cresol). The order of these reactions and the choice of reagents and catalysts would be critical
to achieving the desired substitution pattern.

One related study on the chlorination of m-cresol using sulfuryl chloride (SO2Cl2) in the
presence of a catalyst system showed the formation of a mixture of ortho-isomers, including 2-
chloro-3-methylphenol and 6-chloro-3-methylphenol.[5] Subsequent bromination of the
appropriate isomer could potentially yield the target compound.

General Considerations for Synthesis:
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o Starting Material: 3-methylphenol (m-cresol) would be the logical precursor.

» Chlorination: A regioselective chlorination would be required to introduce the chlorine atom at
the C2 position. This can be challenging due to the activating nature of the hydroxyl and
methyl groups, which direct electrophilic substitution to multiple positions.

e Bromination: Subsequent bromination at the C6 position would be the final step. The
presence of the existing substituents would influence the regioselectivity of this step.

« Purification: Purification of the final product would likely involve techniques such as column
chromatography, recrystallization, and distillation to separate it from isomers and unreacted
starting materials.

Analytical Methods:

The characterization of 6-Bromo-2-chloro-3-methylphenol would typically involve a
combination of spectroscopic and chromatographic techniques:

e Gas Chromatography-Mass Spectrometry (GC-MS): This technique would be suitable for
separating the compound from a mixture and providing information about its molecular
weight and fragmentation pattern.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be essential for
confirming the structure by showing the chemical shifts and coupling constants of the
protons and carbons, which would verify the substitution pattern on the aromatic ring.

e Infrared (IR) Spectroscopy: IR spectroscopy would help identify the functional groups
present, such as the hydroxyl (-OH) and the C-Br and C-CI bonds.

o High-Performance Liquid Chromatography (HPLC): HPLC could be used for both analytical
and preparative purposes to determine the purity of the compound and to isolate it.

Applications and Research Interest

Currently, there is limited publicly available information on the specific applications or biological
activity of 6-Bromo-2-chloro-3-methylphenol in drug discovery or other research areas.
Halogenated phenols as a class of compounds are known to exhibit a wide range of biological
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activities, including antimicrobial and antiseptic properties. For instance, a related compound,
4-chloro-3-methylphenol (p-chlorocresol), is used as a disinfectant and preservative.[6][7][8]

The unique substitution pattern of 6-Bromo-2-chloro-3-methylphenol makes it a potentially
interesting building block for the synthesis of more complex molecules in medicinal chemistry.
The presence of bromine and chlorine atoms allows for further functionalization through various
cross-coupling reactions.

Logical Workflow for Characterization

The following diagram illustrates a general workflow for the synthesis and characterization of a
novel chemical entity like 6-Bromo-2-chloro-3-methylphenol.
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Caption: General workflow for synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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